N-[(2-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C14H14FNO2/c1-10-12(7-8-18-10)14(17)16(2)9-11-5-3-4-6-13(11)15/h3-8H,9H2,1-2H3
• InChI Key: SCLAQZBROIUOND-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)N(C)CC2=CC=CC=C2F
• Molecular Formula: C14H14FNO2
• Molecular Weight: 247.26 g/mol

Description

N-[(2-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide, also known as FUB-APINACA, is a synthetic cannabinoid that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is structurally similar to other synthetic cannabinoids, such as JWH-018 and AM-2201, and acts as a potent agonist of the cannabinoid receptors in the brain.

Mechanism of Action

N-[(2-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide acts as a potent agonist of the CB1 and CB2 receptors in the brain, which leads to the activation of various signaling pathways that regulate the release of neurotransmitters and other signaling molecules. This activation results in a range of physiological and behavioral effects, including analgesia, appetite stimulation, and mood alteration.
Biochemical and Physiological Effects:
N-[(2-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide has been shown to have a range of biochemical and physiological effects in preclinical studies. It has been shown to reduce pain perception in animal models of chronic pain, stimulate appetite in animal models of anorexia, and alter mood in animal models of depression and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(2-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide in lab experiments is its high potency and selectivity for the CB1 and CB2 receptors. This makes it a useful tool for studying the physiological and behavioral effects of cannabinoid receptor activation. However, one limitation of using N-[(2-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide is its potential for abuse and dependence, which may limit its use in certain research settings.

Future Directions

There are several potential future directions for research on N-[(2-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide. One area of interest is its potential therapeutic applications in the treatment of chronic pain, anorexia, and mood disorders. Another area of interest is its potential use as a research tool for studying the cannabinoid receptor system and its role in various physiological and behavioral processes. Additionally, further research is needed to understand the potential risks and benefits of using N-[(2-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide in humans.

Synthesis Methods

N-[(2-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide can be synthesized using a multi-step process that involves the reaction of various chemicals, including 2-fluorobenzyl chloride, 3-carboxyfurancarboxylic acid, and N,N-dimethylformamide dimethyl acetal. The final product is obtained through purification and isolation techniques, such as column chromatography and recrystallization.

Scientific Research Applications

N-[(2-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide has been extensively studied in the field of pharmacology and neuroscience due to its potential therapeutic applications. It has been shown to have a high affinity for the CB1 and CB2 receptors in the brain, which are involved in the regulation of various physiological and behavioral processes, including pain perception, appetite, and mood.